Cas no 2649078-98-6 (N-2-(2,2-dimethyl-1,3-dioxolan-4-yl)-2-hydroxyethyl-2-methylpropanamide)

• Product Name: N-2-(2,2-dimethyl-1,3-dioxolan-4-yl)-2-hydroxyethyl-2-methylpropanamide
• CAS No: 2649078-98-6
• MF: C₁₁H₂₁NO₄
• MW: 231.28874373436
• CID: 5611012
• PubChem ID: 165476970
• Update Time: 2025-06-14

N-2-(2,2-dimethyl-1,3-dioxolan-4-yl)-2-hydroxyethyl-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• 2649078-98-6
• N-[2-(2,2-dimethyl-1,3-dioxolan-4-yl)-2-hydroxyethyl]-2-methylpropanamide
• EN300-840423
• N-2-(2,2-dimethyl-1,3-dioxolan-4-yl)-2-hydroxyethyl-2-methylpropanamide

• Inchi： 1S/C11H21NO4/c1-7(2)10(14)12-5-8(13)9-6-15-11(3,4)16-9/h7-9,13H,5-6H2,1-4H3,(H,12,14)
• InChI Key： IGJIGHAGYSWMRO-UHFFFAOYSA-N
• SMILES： O1C(C)(C)OCC1C(CNC(C(C)C)=O)O

Computed Properties

• Exact Mass: 231.14705815g/mol
• Monoisotopic Mass: 231.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 67.8Ų

Additional information on N-2-(2,2-dimethyl-1,3-dioxolan-4-yl)-2-hydroxyethyl-2-methylpropanamide

Research Brief on N-2-(2,2-dimethyl-1,3-dioxolan-4-yl)-2-hydroxyethyl-2-methylpropanamide (CAS: 2649078-98-6)

In recent years, the compound N-2-(2,2-dimethyl-1,3-dioxolan-4-yl)-2-hydroxyethyl-2-methylpropanamide (CAS: 2649078-98-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique dioxolane and hydroxyethyl functional groups, has shown promising potential in various therapeutic applications, including drug delivery systems and prodrug development. Recent studies have focused on its synthesis, pharmacokinetic properties, and biological activity, making it a compound of interest for further investigation.

The synthesis of N-2-(2,2-dimethyl-1,3-dioxolan-4-yl)-2-hydroxyethyl-2-methylpropanamide involves a multi-step process that ensures high yield and purity. Researchers have optimized the reaction conditions to minimize by-products and improve scalability, which is crucial for its potential industrial application. The compound's stability under physiological conditions has been a key area of study, with findings suggesting that it exhibits favorable degradation profiles, making it suitable for controlled-release formulations.

Pharmacokinetic studies have revealed that N-2-(2,2-dimethyl-1,3-dioxolan-4-yl)-2-hydroxyethyl-2-methylpropanamide demonstrates excellent bioavailability and tissue distribution. Its ability to cross the blood-brain barrier has been particularly noteworthy, opening avenues for its use in central nervous system (CNS) therapeutics. Additionally, the compound's metabolic pathways have been elucidated, showing minimal toxicity and rapid clearance, which are desirable traits for drug candidates.

In terms of biological activity, preliminary in vitro and in vivo studies have indicated that N-2-(2,2-dimethyl-1,3-dioxolan-4-yl)-2-hydroxyethyl-2-methylpropanamide possesses anti-inflammatory and neuroprotective properties. These findings have spurred further research into its mechanism of action, with some studies suggesting that it modulates key signaling pathways involved in inflammation and oxidative stress. Such properties make it a potential candidate for treating neurodegenerative diseases and chronic inflammatory conditions.

Despite these promising results, challenges remain in the clinical translation of N-2-(2,2-dimethyl-1,3-dioxolan-4-yl)-2-hydroxyethyl-2-methylpropanamide. Issues such as long-term safety, optimal dosing regimens, and formulation stability need to be addressed through rigorous preclinical and clinical trials. Collaborative efforts between academia and industry are essential to overcome these hurdles and bring this compound closer to therapeutic application.

In conclusion, N-2-(2,2-dimethyl-1,3-dioxolan-4-yl)-2-hydroxyethyl-2-methylpropanamide (CAS: 2649078-98-6) represents a promising molecule in the realm of chemical biology and pharmaceutical research. Its unique structural features, coupled with favorable pharmacokinetic and biological properties, position it as a potential candidate for various therapeutic applications. Continued research and development efforts will be crucial in unlocking its full potential and addressing the remaining challenges in its path to clinical use.